Cas no 100367-58-6 (4-Nitronicotinic acid)

• Product Name: 4-Nitronicotinic acid
• CAS No: 100367-58-6
• MF: C₆H₄N₂O₄
• MW: 168.106961250305
• MDL: MFCD04114250
• CID: 124043
• PubChem ID: 2762931
• Update Time: 2025-08-05

4-Nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitronicotinic acid
• 3-Pyridinecarboxylicacid, 4-nitro-
• 4-NITRO-3-PYRIDINECARBOXYLIC ACID
• 4-Nitropyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,4-nitro
• 4-Nitro-nicotinsaeure
• DTXSID50376585
• AKOS006293183
• GS-5053
• A800112
• SCHEMBL6221966
• 4-Nitronicotinicacid
• AB18031
• FT-0645690
• 3-Pyridinecarboxylic acid, 4-nitro-
• 100367-58-6

• MDL： MFCD04114250
• Inchi： 1S/C6H4N2O4/c9-6(10)4-3-7-2-1-5(4)8(11)12/h1-3H,(H,9,10)
• InChI Key： HTXUFXWKAMQHDG-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 168.01700
• Monoisotopic Mass: 168.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 96.01000
• LogP: 1.21120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Nitronicotinic acid

4-Nitronicotinic Acid (CAS No. 100367-58-6): An Overview of Its Properties, Applications, and Recent Research

4-Nitronicotinic acid (CAS No. 100367-58-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-nitro-3-pyridinecarboxylic acid, is characterized by its unique structure, which combines a nitro group and a carboxylic acid group attached to a pyridine ring. The combination of these functional groups endows 4-nitronicotinic acid with a range of interesting chemical and biological properties.

The molecular formula of 4-nitronicotinic acid is C₆H₄N₂O₄, and its molecular weight is 172.11 g/mol. The compound is typically found as a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. Its physical and chemical properties make it an attractive candidate for various applications in synthetic chemistry, medicinal chemistry, and materials science.

In the realm of synthetic chemistry, 4-nitronicotinic acid serves as an important intermediate in the synthesis of more complex molecules. The presence of the nitro group allows for a variety of chemical transformations, including reduction to amino derivatives, which can be further functionalized to create a wide array of bioactive compounds. Additionally, the carboxylic acid group can be used to form esters, amides, or other derivatives, expanding the utility of this compound in organic synthesis.

In the context of medicinal chemistry, 4-nitronicotinic acid has shown promise in the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for designing drugs targeting specific biological pathways. For instance, researchers have investigated the use of 4-nitronicotinic acid-derived compounds as inhibitors of enzymes involved in inflammatory responses and cancer progression. These studies highlight the compound's potential to contribute to the development of new treatments for various diseases.

Beyond its applications in drug discovery, 4-nitronicotinic acid has also been studied for its role in materials science. The unique electronic properties of the pyridine ring and the nitro group make it suitable for use in the synthesis of conductive polymers and other advanced materials. These materials have potential applications in electronics, energy storage, and other high-tech industries.

In recent years, there has been a growing interest in understanding the environmental fate and toxicity of compounds like 4-nitronicotinic acid. Researchers have conducted studies to evaluate its biodegradability and potential ecological impact. These studies are crucial for ensuring that the use of such compounds is sustainable and environmentally responsible.

The structural features of 4-nitronicotinic acid also make it an interesting subject for computational chemistry research. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, which can guide experimental efforts in both synthetic and applied research.

In conclusion, 4-nitronicotinic acid (CAS No. 100367-58-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique combination of functional groups offers numerous opportunities for innovation and discovery. As research continues to advance, it is likely that new uses for this compound will be discovered, further cementing its importance in scientific and industrial contexts.